Cas no 782499-18-7 (Benzenamine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl-)

Benzenamine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl- structure
782499-18-7 structure
Product Name:Benzenamine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl-
CAS No:782499-18-7
MF:C12H16N2O
MW:204.268242835999
CID:554039
PubChem ID:21879670
Update Time:2025-04-19

Benzenamine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl-
    • Benzenamine, 3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl- (9CI)
    • 3-(4,4-dimethyl-5H-1,3-oxazol-2-yl)-4-methylaniline
    • SCHEMBL4431983
    • 3-(4,4-Dimethyl-4,5-dihydrooxazol-2-yl)-4-methylaniline
    • DTXSID40619296
    • 3-(4,4-Dimethyl-4,5-dihydro-1,3-oxazol-2-yl)-4-methylaniline
    • 782499-18-7
    • Inchi: 1S/C12H16N2O/c1-8-4-5-9(13)6-10(8)11-14-12(2,3)7-15-11/h4-6H,7,13H2,1-3H3
    • InChI Key: JZDKRNPGAHINPP-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C=CC=2C)N)=NC(C)(C)C1

Computed Properties

  • Exact Mass: 204.126263138g/mol
  • Monoisotopic Mass: 204.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 47.6Ų
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